Dodecyl-dimethyl-(2-phenoxyethyl)azanium;hydrobromide

• Molecular Formula: C22H41BrNO+
• Molecular Weight: 415.5 g/mol
• IUPAC Name: dodecyl-dimethyl-(2-phenoxyethyl)azanium;hydrobromide
• InChI: InChI=1S/C22H40NO.BrH/c1-4-5-6-7-8-9-10-11-12-16-19-23(2,3)20-21-24-22-17-14-13-15-18-22;/h13-15,17-18H,4-12,16,19-21H2,1-3H3;1H/q+1
• InChI Key: OJIYIVCMRYCWSE-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCC[N+](C)(C)CCOC1=CC=CC=C1.Br

Description

Dodecyl-dimethyl-(2-phenoxyethyl)azanium;hydrobromide, also known as domiphen bromide, is a quaternary ammonium compound. It is widely used as an antiseptic and disinfectant due to its cationic surfactant properties. This compound is known for its effectiveness in killing bacteria and other microorganisms, making it a valuable ingredient in various pharmaceutical and personal care products .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of dodecyl-dimethyl-(2-phenoxyethyl)azanium;hydrobromide typically involves the quaternization of dodecyl-dimethylamine with 2-phenoxyethyl bromide. The reaction is carried out in an organic solvent such as ethanol or acetone, under reflux conditions. The product is then purified through recrystallization or other suitable methods .

Industrial Production Methods

In industrial settings, the production of this compound follows a similar synthetic route but on a larger scale. The reaction conditions are optimized to ensure high yield and purity. The use of continuous flow reactors and automated systems helps in maintaining consistent quality and efficiency .

Chemical Reactions Analysis

Types of Reactions

Dodecyl-dimethyl-(2-phenoxyethyl)azanium;hydrobromide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides.

Reduction: It can be reduced under specific conditions to yield different products.

Substitution: The bromide ion can be substituted with other anions in the presence of suitable reagents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride are used.

Substitution: Reagents like sodium chloride or sodium acetate can facilitate the substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce various quaternary ammonium salts .

Scientific Research Applications

Dodecyl-dimethyl-(2-phenoxyethyl)azanium;hydrobromide has a wide range of applications in scientific research:

Chemistry: It is used as a phase transfer catalyst in synthetic chemistry, facilitating the transfer of reactants between different phases.

Biology: This compound is employed in studies involving cell membrane interactions due to its surfactant properties.

Medicine: It is used as an active ingredient in antiseptic formulations for treating infections and preventing microbial growth.

Industry: It finds applications in the formulation of disinfectants and cleaning agents.

Mechanism of Action

The mechanism of action of dodecyl-dimethyl-(2-phenoxyethyl)azanium;hydrobromide involves its interaction with the cell membranes of microorganisms. The cationic surfactant properties allow it to disrupt the lipid bilayer, leading to cell lysis and death. This compound targets the cell membrane integrity, making it effective against a wide range of bacteria and other pathogens .

Comparison with Similar Compounds

Similar Compounds

Benzalkonium chloride: Another quaternary ammonium compound with similar antiseptic properties.

Cetylpyridinium chloride: Used in mouthwashes and other personal care products for its antimicrobial effects.

Chlorhexidine: A widely used antiseptic in healthcare settings.

Uniqueness

Dodecyl-dimethyl-(2-phenoxyethyl)azanium;hydrobromide stands out due to its specific molecular structure, which provides a balance of hydrophobic and hydrophilic properties. This balance enhances its effectiveness as a surfactant and antiseptic, making it a versatile compound in various applications .